Cas no 2228467-35-2 (2-amino-3-(5-fluoropyridin-3-yl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(5-fluoropyridin-3-yl)-2-methylpropan-1-ol
• CAS No: 2228467-35-2
• MF: C₉H₁₃FN₂O
• MW: 184.210725545883
• CID: 6428496
• PubChem ID: 165967694
• Update Time: 2025-10-28

2-amino-3-(5-fluoropyridin-3-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(5-fluoropyridin-3-yl)-2-methylpropan-1-ol
• 2228467-35-2
• EN300-1805355

• Inchi： 1S/C9H13FN2O/c1-9(11,6-13)3-7-2-8(10)5-12-4-7/h2,4-5,13H,3,6,11H2,1H3
• InChI Key： RVYIWMZHXWWKLY-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)CC(C)(CO)N

Computed Properties

• Exact Mass: 184.10119120g/mol
• Monoisotopic Mass: 184.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-3-(5-fluoropyridin-3-yl)-2-methylpropan-1-ol

Comprehensive Overview of 2-amino-3-(5-fluoropyridin-3-yl)-2-methylpropan-1-ol (CAS No. 2228467-35-2): Properties, Applications, and Research Insights

The compound 2-amino-3-(5-fluoropyridin-3-yl)-2-methylpropan-1-ol (CAS No. 2228467-35-2) is a fluorinated pyridine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 5-fluoropyridin-3-yl moiety and a 2-methylpropan-1-ol backbone, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its role in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced bioavailability and metabolic stability. The presence of a fluorine atom in the pyridine ring of 2-amino-3-(5-fluoropyridin-3-yl)-2-methylpropan-1-ol contributes to its lipophilicity, which is crucial for crossing the blood-brain barrier (BBB). This property has sparked interest in its application for neuroprotective agents and cognitive enhancers, aligning with the growing focus on neurodegenerative diseases like Alzheimer's and Parkinson's.

The synthesis of CAS No. 2228467-35-2 involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Its chiral center at the 2-position introduces stereochemical complexity, which is critical for its biological activity. Researchers often explore enantioselective synthesis methods to obtain optically pure forms, as enantiomers may exhibit differing pharmacological effects. This aligns with the broader trend in precision medicine, where stereochemistry plays a pivotal role in drug efficacy.

From a commercial perspective, 2-amino-3-(5-fluoropyridin-3-yl)-2-methylpropan-1-ol is primarily supplied by specialized fine chemical manufacturers catering to the pharmaceutical industry. Its pricing and availability are influenced by factors such as raw material costs and regulatory requirements. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to ensure its purity, which is typically ≥98% for research-grade material. These quality control measures are essential for reproducibility in preclinical studies.

Emerging applications of this compound include its use as a building block for small molecule inhibitors targeting protein kinases and G-protein-coupled receptors (GPCRs). Its amino alcohol functionality allows for further derivatization, making it a versatile scaffold in medicinal chemistry. Recent patent filings highlight its incorporation into compounds with potential anti-inflammatory and antidiabetic properties, reflecting the intersection of drug discovery and chronic disease management.

Environmental and safety profiles of CAS No. 2228467-35-2 are also under scrutiny, as the pharmaceutical industry adopts greener practices. Studies on its biodegradability and ecotoxicity are becoming standard, addressing concerns about API pollution in waterways. This aligns with the sustainable chemistry movement and regulatory frameworks like REACH.

In conclusion, 2-amino-3-(5-fluoropyridin-3-yl)-2-methylpropan-1-ol represents a compelling case study in modern drug development. Its structural features, synthetic accessibility, and diverse applications position it as a compound of enduring interest. As research continues to unravel its full potential, this molecule may contribute to breakthroughs in treating age-related diseases and metabolic syndromes, areas of high unmet medical need.